Cas no 2024714-58-5 (1-amino-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-2-ol)

• Product Name: 1-amino-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-2-ol
• CAS No: 2024714-58-5
• MF: C₈H₁₇N₅O
• MW: 199.253480672836
• CID: 6177608
• PubChem ID: 165609024
• Update Time: 2025-05-20

1-amino-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-2-ol
• EN300-1756642
• 2024714-58-5

• Inchi： 1S/C8H17N5O/c1-8(2,3)13-11-7(10-12-13)4-6(14)5-9/h6,14H,4-5,9H2,1-3H3
• InChI Key： OWAJQWLJTHGJBC-UHFFFAOYSA-N
• SMILES： OC(CN)CC1N=NN(C(C)(C)C)N=1

Computed Properties

• Exact Mass: 199.14331018g/mol
• Monoisotopic Mass: 199.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 89.8Ų

Additional information on 1-amino-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-2-ol

1-Amino-3-(2-Tert-butyl-2H-1,2,3,4-Tetrazol-5-Yl)Propan-2-Ol: A Comprehensive Overview

1-Amino-3-(2-Tert-butyl-2H-1,2,3,4-Tetrazol-5-Yl)Propan-2-Ol, commonly referred to by its CAS number 2024714-58-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a tetrazole moiety. The tetrazole ring is a five-membered aromatic structure containing four nitrogen atoms and one carbon atom, making it highly reactive and versatile in various chemical reactions.

The synthesis of 1-Amino... involves a multi-step process that typically begins with the preparation of the tetrazole ring. This is often achieved through the reaction of hydrazoic acid with an appropriate alkyne or alkene under specific conditions. The subsequent introduction of the amino group and the tert-butyl substituent requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making the synthesis of this compound more accessible for research and industrial applications.

The structural features of this compound make it an attractive candidate for various applications. The amino group provides nucleophilic properties, while the tetrazole moiety offers additional reactivity due to its aromaticity and electron-deficient nature. These characteristics have led to its use in drug design, where it serves as a potential lead compound for developing new therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes involved in neurodegenerative diseases.

In addition to its pharmacological applications, 1-Amino... has also found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). Recent research has highlighted its potential in creating porous materials with applications in gas storage and catalysis.

The biological activity of this compound has been extensively studied. In vitro assays have demonstrated its ability to inhibit specific protein kinases, which are often overexpressed in cancer cells. This suggests that it could serve as a starting point for developing anti-cancer therapies. Furthermore, its selectivity towards certain cellular pathways makes it a valuable tool for studying signaling mechanisms in complex biological systems.

From an environmental perspective, understanding the degradation pathways of 1-Amino... is crucial for assessing its potential impact on ecosystems. Recent studies have employed advanced spectroscopic techniques to investigate its biodegradation under various conditions. These findings have provided insights into the mechanisms by which this compound interacts with microbial communities and breaks down into less harmful byproducts.

In conclusion, 1-Amino..., with its unique chemical structure and diverse functional groups, continues to be a focal point in both academic research and industrial development. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a versatile building block in modern chemistry.